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Compound of Interest

Compound Name: Propanenitrile-25

Cat. No.: B1584105 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Propanenitrile

An important note on "Propanenitrile-25": The designation "Propanenitrile-25" is listed in the

National Institute of Standards and Technology (NIST) database as an isotopologue of

propanenitrile.[1][2] An isotopologue is a molecule that has at least one atom with a different

number of neutrons than the most common form. However, specific physical and chemical

property data for this particular isotopologue are not detailed in publicly available literature. This

guide will focus on the well-documented properties of the standard propanenitrile molecule

(CAS Number: 107-12-0).

Introduction
Propanenitrile, also known as propionitrile or ethyl cyanide, is a simple aliphatic nitrile with the

chemical formula CH₃CH₂CN.[3] It is a colorless liquid characterized by a sweetish, ethereal

odor.[3][4] Propanenitrile serves as a versatile solvent and a valuable precursor in the

synthesis of other organic compounds, making it significant in both laboratory and industrial

settings.[3][5][6] Its reactivity is primarily centered around the cyano (-C≡N) functional group,

which can undergo transformations to yield various derivatives such as carboxylic acids and

primary amines.[5]

Physical and Spectroscopic Properties
The physical and spectroscopic data for propanenitrile are summarized below. These

properties are crucial for its handling, purification, and identification.
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Physical Properties
The fundamental physical constants for propanenitrile are presented in Table 1.

Property Value Reference(s)

IUPAC Name Propanenitrile [4]

Synonyms
Propionitrile, Ethyl cyanide,

Cyanoethane
[1][3][4]

CAS Number 107-12-0 [1][3]

Molecular Formula C₃H₅N [3][7]

Molar Mass 55.08 g·mol⁻¹ [1][3][4]

Appearance Colorless liquid [3][4]

Odor Sweetish, pleasant, ethereal [3][4]

Density 0.772 g/mL at 25 °C [3][7]

Melting Point -93 °C to -86 °C [3][7]

Boiling Point 97 °C [3][7]

Flash Point 2 °C (Closed Cup) [4]

Refractive Index (n_D²⁰) 1.366 [3][7]

Solubility
Propanenitrile is a polar aprotic solvent.[4] Its solubility in water and common organic solvents

is a key characteristic for its application in chemical reactions.[5]
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Solvent Solubility Reference(s)

Water
10-11.9 g/100 mL at 20-23 °C

(Good)
[3][4][7]

Ethanol Miscible [4][5]

Diethyl Ether Miscible [4][5]

Ketones Soluble [5]

Dimethylformamide Miscible [7]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of

propanenitrile.

Spectroscopy Key Data / Peaks Reference(s)

Infrared (IR)
Data available on NIST

WebBook
[1][2]

¹H NMR

δ ~1.30 ppm (triplet, 3H, -CH₃),

δ ~2.36 ppm (quartet, 2H, -

CH₂-)

[8]

Mass Spectrometry (MS)
Molecular Ion (M⁺) peak at m/z

= 55
[1]

Chemical Properties and Reactivity
The chemical behavior of propanenitrile is dominated by the electrophilic carbon atom and the

nucleophilic nitrogen atom of the nitrile group. It is incompatible with strong acids, bases,

oxidizing agents, and reducing agents.[4][9]

Hydrolysis
Nitriles can be hydrolyzed to produce carboxylic acids. This reaction can be catalyzed by either

an acid or a base and typically requires heating.[9] The process occurs in two stages, with an
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amide intermediate being formed first.[10][11]

Acid-Catalyzed Hydrolysis: Propanenitrile is heated with a dilute acid, such as aqueous

sulfuric or hydrochloric acid, to yield propanoic acid and an ammonium salt.[10][12][13]

Base-Catalyzed Hydrolysis: Heating propanenitrile with an aqueous base, like sodium

hydroxide, produces a salt of the carboxylic acid (sodium propanoate) and ammonia.[11][12]

Subsequent acidification is required to isolate the free propanoic acid.[12]

Reduction
The carbon-nitrogen triple bond in propanenitrile can be reduced to form a primary amine or,

under different conditions, an aldehyde.

Reduction to Primary Amines: Propanenitrile can be reduced to propylamine

(CH₃CH₂CH₂NH₂) using strong reducing agents like lithium tetrahydridoaluminate (LiAlH₄) in

an ether solvent, followed by an acidic workup.[14][15] Catalytic hydrogenation using

hydrogen gas with a metal catalyst (such as palladium, platinum, or Raney nickel) at

elevated temperature and pressure also yields the primary amine.[14][16]

Reduction to Aldehydes: The use of a milder reducing agent, such as diisobutylaluminium

hydride (DIBAL-H), allows for the partial reduction of the nitrile. Subsequent hydrolysis of the

resulting imine intermediate yields propanal.[15][16]

Experimental Protocols
The following sections detail common laboratory procedures involving propanenitrile.

Synthesis of Propanenitrile from 1-Bromopropane
This method illustrates a nucleophilic substitution reaction to form a new carbon-carbon bond.

Reaction: CH₃CH₂CH₂Br + KCN → CH₃CH₂CN + KBr

Methodology: A solution of potassium cyanide in ethanol is prepared. 1-bromopropane is

added to this solution. The mixture is heated under reflux. Heating under reflux involves

heating the mixture in a flask with a condenser attached vertically to prevent the loss of

volatile reactants and products.[17] The ethanolic solvent is crucial, as the presence of water
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can lead to the formation of propan-1-ol as a side product.[17] After the reaction is complete,

the product, propanenitrile, is separated from the reaction mixture by distillation.
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Synthesis of Propanenitrile via Nucleophilic Substitution

1-Bromopropane + 
Potassium Cyanide (in Ethanol)

Heat under Reflux

Reaction

Distillation

Purification

Propanenitrile + 
Potassium Bromide
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Acid-Catalyzed Hydrolysis of Propanenitrile

Propanenitrile

Protonation of N
(H₃O⁺)

Protonated Nitrile

Nucleophilic Attack
by H₂O

Intermediate

Deprotonation

Amide Tautomer
(Imidic Acid)

Propanamide
(Intermediate)

Tautomerization

Further Hydrolysis
(H₃O⁺, Heat)

Propanoic Acid + NH₄⁺

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduction of Propanenitrile to Propylamine

Propanenitrile

1. LiAlH₄ in dry ether

Intermediate Complex

2. Aqueous Acid Workup (e.g., H₃O⁺)

Propylamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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